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Compound of Interest

Compound Name: 2,5-Dichloronicotinaldehyde

Cat. No.: B063489 Get Quote

This guide provides critical safety and logistical information for the handling and disposal of

2,5-Dichloronicotinaldehyde, tailored for researchers, scientists, and professionals in drug

development. The following procedures are designed to ensure a safe laboratory environment

and proper management of this chemical from acquisition to disposal.

Chemical Profile and Hazards

2,5-Dichloronicotinaldehyde is a chemical compound that requires careful handling due to its

potential health hazards. Based on available safety data sheets, it is classified as causing skin

irritation, serious eye irritation, and may cause respiratory irritation. It is harmful if swallowed.[1]

The toxicological properties have not been thoroughly investigated, warranting a cautious

approach.[2]

Physical and Chemical Properties

Molecular Formula C6H3Cl2NO[2][3]

Molecular Weight 176.00 g/mol [2][3]

Appearance White to light green solid

Storage Temperature
Inert atmosphere, store in freezer, under

-20°C[4][5]
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Hazard Statements Precautionary Statements

H302: Harmful if swallowed[1][6] P261: Avoid breathing dust.[7]

H315: Causes skin irritation P264: Wash skin thoroughly after handling.[7]

H319: Causes serious eye irritation
P270: Do not eat, drink or smoke when using

this product.[6][7]

H335: May cause respiratory irritation
P280: Wear protective gloves/ eye protection/

face protection.[7]

P301+P312: IF SWALLOWED: Call a POISON

CENTER or doctor/physician if you feel unwell.

[6][7]

P302+P352: IF ON SKIN: Wash with plenty of

soap and water.[7]

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[7]

P501: Dispose of contents/ container to an

approved waste disposal plant.[1]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is essential when handling 2,5-
Dichloronicotinaldehyde. The following table outlines the required PPE.
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Protection Type Specific Equipment Rationale

Eye and Face Protection

Safety glasses with side-

shields conforming to EN166

or NIOSH approved eye

protection.[8] A face shield

may be necessary for splash

hazards.

To prevent eye irritation or

serious eye damage from dust

or splashes.[9]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) inspected

prior to use.[2] A lab coat or

chemical-resistant suit is

required.[10]

To prevent skin contact and

irritation. Proper glove removal

technique must be used to

avoid skin contact with the

product's outer surface.[2]

Respiratory Protection

Use a NIOSH-approved

respirator. For nuisance

exposures, a type P95 (US) or

type P1 (EU EN 143) particle

respirator is suitable. For

higher-level protection, use

type OV/AG/P99 (US) or type

ABEK-P2 (EU EN 143)

respirator cartridges.[2]

To prevent respiratory tract

irritation from inhalation of

dust.

Footwear
Closed-toe shoes, preferably

safety footwear.[11]
To protect feet from spills.

Operational Plan: Step-by-Step Guidance
A systematic workflow is critical to ensure safety and proper handling of 2,5-
Dichloronicotinaldehyde.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such

as strong oxidizing agents, strong acids, and strong bases.[12] The container should be kept
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tightly closed and stored under an inert atmosphere.[12] For long-term storage, keep in a

freezer at temperatures under -20°C.[4][5]

Labeling: Ensure the container is clearly labeled with the chemical name and associated

hazards.

Handling and Use
Ventilation: Always handle this chemical in a well-ventilated area, preferably within a

chemical fume hood.[12]

Avoid Dust Formation: Take necessary precautions to avoid the formation of dust during

handling.[2]

Personal Hygiene: Wash hands thoroughly with soap and water after handling and before

eating, drinking, or smoking.[12][13] Do not eat, drink, or smoke in the work area.[12]

Spill Preparedness: Have a spill kit readily available. In case of a spill, avoid creating dust.[2]

Sweep up the spilled material and place it in a suitable, closed container for disposal.[2]

First Aid Measures
Immediate response is crucial in the event of exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing has

stopped, give artificial respiration. Seek medical

attention.[2][14]

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[2][14] Remove contaminated

clothing. If skin irritation persists, seek medical

advice.

Eye Contact

Immediately rinse the eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2] Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[9][14]

Ingestion

Do NOT induce vomiting.[12] Rinse the mouth

with water.[2] Never give anything by mouth to

an unconscious person.[2] Call a physician or

poison control center immediately.[12]

Disposal Plan
Waste Collection: Collect waste material in a clearly labeled, sealed container.

Disposal Route: Dispose of the chemical and its container through a licensed waste disposal

contractor.[9] Do not dispose of it into the sewer system or the environment.[2][9]

Contaminated PPE: Dispose of contaminated gloves and other protective equipment as

hazardous waste in accordance with applicable regulations.[2]

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for handling 2,5-
Dichloronicotinaldehyde in a laboratory setting.
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Caption: Workflow for Safe Handling of 2,5-Dichloronicotinaldehyde.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b063489?utm_src=pdf-body-img
https://www.benchchem.com/product/b063489?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b063489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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